1,3-Bis(benzyloxy)-2-methylpropan-2-ol

• CAS RN: 58020-98-7
• Molecular Formula: C18H22O3
• Molecular Weight: 286.4 g/mol
• IUPAC Name: 2-methyl-1,3-bis(phenylmethoxy)propan-2-ol
• InChI: InChI=1S/C18H22O3/c1-18(19,14-20-12-16-8-4-2-5-9-16)15-21-13-17-10-6-3-7-11-17/h2-11,19H,12-15H2,1H3
• InChI Key: FECUUOZWYYXDCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(COCC1=CC=CC=C1)(COCC2=CC=CC=C2)O

Description

1,3-Bis(benzyloxy)-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C18H22O3 and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 -Benzyloxymethyl-1-methyl-ethane-1, 2-diol (5g) in dimethylformamide (25 ml) was treated with sodium hydride (0.65g), the reaction mixture was stirred at ambient temperature for 1 h. then at 90° C for 15 min. The reaction mixture was cooled and benzyl chloride (3.3g) added; it was stirred for 4 h. at ambient temperature. The solvent was evaporated and the product isolated by chromatography on silica gel using methylene chloride/ether (9/1) to give the desired product as a colourless oil. The 1,3-configuration was confirmed by n.m.r. which showed the methylene groups of the carbon backbone to be equivalent, hence, establishing the symmetry of the molecule.